177Lu-labeled carbon nanospheres: a new entry in the field of targeted radionanomedicine
RSC Advances Pub Date: 2016-05-24 DOI: 10.1039/C5RA25502C
Abstract
Multi-functional nanomaterial conjugates constructed with targeting ligands and therapeutic radioisotopes are key for the future clinical translation of radionanomedicine. However, the choice of the nanomaterial governs the in vivo oncological applications. In this study, recently introduced non-toxic, spherical (<50 nm) carbon nanospheres (CNS) have been modified at the surface for conjugation with integrin αvβ3-targeting peptide cRGDfK and macrocyclic chelator (DOTA). Herein we have investigated the potential of 177Lu-labeled carbon nanospheres (177Lu-DOTA-CNS–cRGDfK) for efficient nano-targeting of melanoma tumors expressing integrin αvβ3. To ascertain the specificity of 177Lu-DOTA-CNS–cRGDfK in vivo, blocking studies with cold cRGDfK peptide as well as control experiments with radiolabeled nanoconjugate without the peptide (177Lu-DOTA-CNS) were carried out. Significantly high tumor uptake of 177Lu-DOTA-CNS–cRGDfK in comparison to that of 177Lu-DOTA-CNS, fast urinary excretion and low uptake in the reticuloendothelial system (RES) establish the promising potential of the agent and indicate the future role of radiolabeled carbon nanospheres in radionanomedicine for efficient targeted therapy of numerous tumor sites.
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